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Cat. No.: B1179519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

artificial aging of dental specimens bonded with Panavia TC, a dual-cured resin cement.

Understanding the long-term durability of the adhesive bond is critical for predicting clinical

performance. The following sections detail common aging methodologies, present quantitative

data from relevant studies, and provide step-by-step experimental protocols.

Introduction to Aging Protocols
Artificial aging protocols are essential in dental materials research to simulate the degradation

of materials and adhesive interfaces that occurs over time in the oral environment. The primary

mechanisms of degradation for resin cements like Panavia TC are hydrolysis and thermal

stresses. Therefore, the most common laboratory aging methods involve water storage and

thermocycling. These methods aim to accelerate the aging process to predict the long-term

clinical performance of the bonded restorations.

Data on Bond Strength After Aging
The following table summarizes the quantitative data on the bond strength of Panavia resin

cements subjected to various aging protocols. It is important to note that the specific Panavia

product and testing methodology can influence the results.
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Panavia
Product

Substrate
Aging
Protocol

Initial
Bond
Strength
(MPa)

Bond
Strength
after
Aging
(MPa)

Percent
Decrease

Referenc
e

Panavia

F2.0
Dentin

10,000

thermocycl

es (5°C to

55°C)

Not

Specified

Significantl

y lower

than non-

aged

Not

Specified
[1]

Panavia V5 Dentin

3,000

thermocycl

es (4°C to

60°C)

Not

Specified

Data

available in

manufactur

er's

technical

info

Not

Specified
[2][3][4]

Panavia V5 Zirconia

1 year

water

storage

~45 ~35 ~22% [5]

Panavia

F2.0

Indirect

Composite

6,000

thermocycl

es (5°C to

55°C)

Not

Specified

Significant

deterioratio

n observed

Not

Specified
[6][7]

Experimental Protocols
Detailed methodologies for the key aging experiments are provided below.

Protocol 1: Thermocycling
Objective: To simulate the effects of thermal stresses in the oral cavity on the bond strength of

Panavia TC.

Materials:

Panavia TC bonded specimens
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Thermocycling machine

Distilled water

Procedure:

After the initial bonding procedure and 24-hour storage in distilled water at 37°C, randomly

divide the specimens into a control group (no aging) and an aging group.

Place the specimens from the aging group into the thermocycling machine.

Set the temperature for the water baths to 5°C and 55°C.[6][7]

Set the dwell time in each bath to 30 seconds.

Set the transfer time between baths to 5-10 seconds.

The number of cycles can be varied to simulate different periods of clinical service. Common

cycle counts include:

5,000 cycles (approximates 6 months of in-vivo service)[8]

10,000 cycles (approximates 1 year of in-vivo service)[1][8]

Upon completion of the thermocycling protocol, the specimens are ready for bond strength

testing.

Protocol 2: Water Storage
Objective: To evaluate the hydrolytic stability of the adhesive bond of Panavia TC.

Materials:

Panavia TC bonded specimens

Incubator or water bath

Distilled water

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25998485/
https://edoc.unibas.ch/entities/publication/30621893-3480-435d-a197-322daa6c77fb
https://ir.uitm.edu.my/id/eprint/74535/1/74535.pdf
https://pubmed.ncbi.nlm.nih.gov/32673472/
https://ir.uitm.edu.my/id/eprint/74535/1/74535.pdf
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Light-proof containers

Procedure:

Following the initial bonding procedure, place the specimens in light-proof containers filled

with distilled water.

Store the containers in an incubator or water bath maintained at a constant temperature of

37°C.

The duration of water storage can be varied to simulate different aging periods. Common

storage times include:

24 hours (baseline)[9]

1 month

6 months

1 year[5]

Ensure that the water is changed periodically (e.g., weekly) to prevent bacterial growth and

maintain a consistent storage environment.

After the designated storage period, retrieve the specimens for bond strength evaluation.

Visualizing Experimental Workflows
The following diagrams illustrate the experimental workflows for the described aging protocols.
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Caption: Workflow for the thermocycling aging protocol.
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Caption: Workflow for the water storage aging protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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